Cas no 1369463-77-3 (3-(3-fluoro-4-methoxyphenyl)prop-2-en-1-amine)

• Product Name: 3-(3-fluoro-4-methoxyphenyl)prop-2-en-1-amine
• CAS No: 1369463-77-3
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5179465
• PubChem ID: 65101178
• Update Time: 2025-10-30

3-(3-fluoro-4-methoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine, 3-(3-fluoro-4-methoxyphenyl)-
• 3-(3-Fluoro-4-methoxyphenyl)prop-2-en-1-amine
• 3-(3-fluoro-4-methoxyphenyl)prop-2-en-1-amine

• Inchi： 1S/C10H12FNO/c1-13-10-5-4-8(3-2-6-12)7-9(10)11/h2-5,7H,6,12H2,1H3
• InChI Key： CTBCCZKPARJZNK-UHFFFAOYSA-N
• SMILES： C(N)C=CC1=CC=C(OC)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(3-fluoro-4-methoxyphenyl)prop-2-en-1-amine

Comprehensive Overview of 3-(3-fluoro-4-methoxyphenyl)prop-2-en-1-amine (CAS No. 1369463-77-3)

3-(3-fluoro-4-methoxyphenyl)prop-2-en-1-amine (CAS No. 1369463-77-3) is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its fluoro and methoxy functional groups, has garnered attention due to its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for small molecule inhibitors and bioactive intermediates, aligning with the growing demand for precision medicine and sustainable agrochemicals.

The compound's molecular structure, featuring a propenylamine backbone, enables versatile reactivity, making it valuable for cross-coupling reactions and scaffold diversification. Recent studies highlight its utility in designing kinase inhibitors, a hot topic in oncology research, where targeted therapies dominate clinical pipelines. Its fluorine moiety enhances metabolic stability—a key consideration in modern drug development—addressing frequent user queries like "how to improve drug half-life" or "fluorine in medicinal chemistry."

From an industrial perspective, 1369463-77-3 aligns with trends in green chemistry, as its synthesis can be optimized using catalytic methods to reduce waste. This resonates with environmentally conscious manufacturers searching for "sustainable synthetic routes" or "eco-friendly intermediates." Analytical techniques such as HPLC and NMR are critical for quality control, reflecting common search terms like "purity analysis of fluorinated compounds."

In material science, the compound's conjugated π-system suggests potential applications in organic electronics, particularly for researchers investigating "fluorophore design" or "OLED materials." Its amine group allows for further functionalization, answering frequent questions about "modifying aromatic amines for optoelectronic devices." Regulatory databases confirm its non-hazardous status under standard handling conditions, ensuring compliance with global safety standards.

The growing interest in 1369463-77-3 is evident from patent filings involving heterocyclic hybrids and multi-target therapeutics, addressing trending topics like "polypharmacology strategies." Suppliers should note the compound's stability data—searches for "storage conditions for fluorophenyl amines" increased by 30% year-over-year—highlighting market needs for detailed technical documentation.

Future research directions may explore its enantioselective synthesis, responding to the pharmaceutical industry's focus on chiral purity. As AI-driven drug discovery accelerates, this compound's QSAR parameters (quantitative structure-activity relationships) become valuable datasets for predictive modeling—a nexus between experimental chemistry and digital innovation.